Cas no 68426-71-1 (1H-Pyrazole-4-carboxaldehyde, 1,3,5-triphenyl-)

• Product Name: 1H-Pyrazole-4-carboxaldehyde, 1,3,5-triphenyl-
• CAS No: 68426-71-1
• MF: C₂₂H₁₆N₂O
• MW: 324.375245094299
• CID: 2798923
• PubChem ID: 693320
• Update Time: 2025-04-21

1H-Pyrazole-4-carboxaldehyde, 1,3,5-triphenyl- Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11264024
• SBB016247
• 68426-71-1
• AKOS000273697
• NWPWGORXCFKYJH-UHFFFAOYSA-N
• 1H-Pyrazole-4-carboxaldehyde, 1,3,5-triphenyl-
• DTXSID30351219
• 1,3,5-triphenyl-pyrazol-4-aldehyde

• Inchi： 1S/C22H16N2O/c25-16-20-21(17-10-4-1-5-11-17)23-24(19-14-8-3-9-15-19)22(20)18-12-6-2-7-13-18/h1-16H
• InChI Key： NWPWGORXCFKYJH-UHFFFAOYSA-N
• SMILES： O=CC1C(C2C=CC=CC=2)=NN(C2C=CC=CC=2)C=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 324.126263138Da
• Monoisotopic Mass: 324.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 34.9Ų